4-Chloro-2-(5-pyridin-3-yl-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazin-2-yl)phenol

• IUPAC Name: 4-chloro-2-(5-pyridin-3-yl-5,10b-dihydro-1H-pyrazolo[1,5-c][1,3]benzoxazin-2-yl)phenol
• InChI: InChI=1S/C21H16ClN3O2/c22-14-7-8-19(26)16(10-14)17-11-18-15-5-1-2-6-20(15)27-21(25(18)24-17)13-4-3-9-23-12-13/h1-10,12,18,21,26H,11H2
• InChI Key: JBHKJBUTZBUJDZ-UHFFFAOYSA-N
• Canonical SMILES: C1C2C3=CC=CC=C3OC(N2N=C1C4=C(C=CC(=C4)Cl)O)C5=CN=CC=C5
• Molecular Formula: C21H16ClN3O2
• Molecular Weight: 377.8 g/mol

Description

The compound “4-Chloro-2-(5-pyridin-3-yl-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazin-2-yl)phenol” is a complex organic molecule that contains several functional groups, including a pyridine ring, a dihydropyrazolo[1,5-c][1,3]benzoxazine ring, and a phenol group.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, including the formation of the pyridine ring and the dihydropyrazolo[1,5-c][1,3]benzoxazine ring. The exact methodology would depend on the starting materials and the specific synthetic route chosen.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the pyridine and dihydropyrazolo[1,5-c][1,3]benzoxazine rings suggests that this compound may have aromatic properties.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. For example, the pyridine ring might undergo electrophilic substitution reactions, while the phenol group might be involved in acid-base reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would be influenced by its molecular structure and functional groups.

Scientific Research Applications

Medicinal Chemistry and Drug Discovery

• . These compounds exhibit moderate to high potency in kinase assays.
• . Although not directly related to the compound , this highlights the broader relevance of similar heterocyclic structures.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were a drug, its mechanism of action might involve interaction with a specific biological target.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. It’s important to handle all chemicals with appropriate safety precautions.

Future Directions

The future research directions for this compound could include exploring its potential uses, studying its reactivity, or developing new synthetic routes to its formation.